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Compound of Interest

Compound Name: 3-Hydroxy-6-methyl-2-nitropyridine

Cat. No.: B146962

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxy-6-methyl-2-nitropyridine (CAS No: 15128-90-2). The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure safe
laboratory operations.

Hazard Identification and Precautionary Measures:

3-Hydroxy-6-methyl-2-nitropyridine is a yellow fine crystalline powder.[1] It is classified as a
skin and eye irritant and may cause respiratory irritation.[2] Adherence to the following
precautionary statements is mandatory.

Hazard Classifications:

o Eye Irritant Category 2

 Skin Irritant Category 2

e Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)
Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|[3]

e P264: Wash face, hands and any exposed skin thoroughly after handling.[2][3]

e P271: Use only outdoors or in a well-ventilated area.[2][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P405: Store locked up.[4][5]
e P501: Dispose of contents/container to an approved waste disposal plant.[2][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling 3-Hydroxy-6-methyl-2-
nitropyridine to minimize exposure and ensure personal safety.
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PPE Category

Item

Standard/Specification

Eye & Face Protection

Safety glasses with side-
shields or chemical splash
goggles. A face shield may be
required for operations with a

high risk of splashing.

ANSI Z87.1 compliant.[6]

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves).
Inspect gloves before each

use.

Consult glove manufacturer's
resistance guide for specific

breakthrough times.

Body Protection

Laboratory coat. For larger
quantities or increased risk of
exposure, chemical-resistant
clothing or coveralls are

recommended.

Nomex® or similar flame-

resistant lab coat is advisable.

[6]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved N95 dust
mask or higher-level respirator

is necessary.

Respirator use requires a
formal respiratory protection
program, including fit testing.

[6]

Footwear

Closed-toe, closed-heel shoes

that cover the entire foot.

Leather or chemical-resistant

material is recommended.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

order.[2]

Ensure a well-ventilated work area, preferably a chemical fume hood.[2]

Verify that an eyewash station and safety shower are readily accessible and in good working

Assemble all necessary equipment and reagents before handling the compound.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AAL0707409&productDescription=3-HYDRXY-6-METHL-2-NTRO+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0707409&productDescription=3-HYDRXY-6-METHL-2-NTRO+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Remove all ignition sources from the immediate area.
. Donning Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the table above before entering the handling area.
. Handling the Compound:

Avoid all personal contact with the substance, including inhalation of dust.[4]

When weighing or transferring the powder, do so in a manner that minimizes dust
generation.

Keep containers securely sealed when not in use.[4]

Avoid contact with incompatible materials such as strong oxidizing agents and strong bases.

[2]

Do not eat, drink, or smoke in the handling area.[4]
. Spills and Emergency Procedures:

Minor Spills:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid. Avoid
generating dust.[2][5]

o Place the collected material into a suitable, labeled container for waste disposal.[4]
o Clean the spill area with soap and water.[2]

Major Spills:

o Evacuate the area and alert emergency services.

o Control personal contact by wearing appropriate protective clothing and respiratory
protection.[4]
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o Prevent the spillage from entering drains or waterways.[4]

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation persists.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[2]

Ingestion: Clean mouth with water and get medical attention.[2]

Disposal Plan

Dispose of waste in accordance with all local, state, and federal regulations.

Place waste material in a clearly labeled, sealed container.[4]

Dispose of contents/container to an approved waste disposal plant.[2]

Do not empty into drains.[2]

Empty containers may still present a chemical hazard and should be treated as hazardous
waste.[4]

Experimental Workflow for Handling 3-Hydroxy-6-
methyl-2-nitropyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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